Cas no 887880-60-6 (N-(3-fluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(3-fluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 887880-60-6
• MF: C₂₂H₁₄FN₃O₅
• MW: 419.362068653107
• CID: 6431453
• PubChem ID: 16814530
• Update Time: 2025-10-24

N-(3-fluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide
• 887880-60-6
• F0666-0689
• N-(3-fluorophenyl)-3-(4-nitrobenzamido)benzofuran-2-carboxamide
• AKOS024594313
• AB00671512-01
• 2-Benzofurancarboxamide, N-(3-fluorophenyl)-3-[(4-nitrobenzoyl)amino]-

• Inchi： 1S/C22H14FN3O5/c23-14-4-3-5-15(12-14)24-22(28)20-19(17-6-1-2-7-18(17)31-20)25-21(27)13-8-10-16(11-9-13)26(29)30/h1-12H,(H,24,28)(H,25,27)
• InChI Key： GGBCHSUWBGHFQI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C([N+]([O-])=O)C=C2)=C1C(NC1=CC=CC(F)=C1)=O

Computed Properties

• Exact Mass: 419.09174872g/mol
• Monoisotopic Mass: 419.09174872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• Boiling Point: 485.7±45.0 °C(Predicted)
• pka: 10.54±0.43(Predicted)

Additional information on N-(3-fluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide

Introduction to N-(3-fluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide (CAS No. 887880-60-6)

N-(3-fluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 887880-60-6, represents a fascinating blend of structural complexity and potential biological activity. The presence of multiple functional groups, including a benzofuran core, a fluorine-substituted phenyl ring, and an amide linkage, makes this molecule a promising candidate for further investigation in drug discovery and development.

The benzofuran moiety is a key structural feature that contributes to the unique chemical properties of this compound. Benzofurans are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a fluorine atom at the 3-position of the phenyl ring enhances the metabolic stability and bioavailability of the molecule, which is a critical factor in drug design. Additionally, the 4-nitrobenzamido group introduces a strong electron-withdrawing effect, which can influence the electronic properties and reactivity of the molecule.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. N-(3-fluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide has emerged as a compound of interest due to its potential to interact with various biological targets. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and oncological processes. The precise mechanism of action remains under investigation, but the structural features of the compound suggest multiple avenues for exploration.

The synthesis of N-(3-fluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the benzofuran core typically involves cyclization reactions, while the attachment of the fluorophenyl and nitrobenzamido groups requires selective functionalization techniques. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired regioselectivity and stereochemistry.

The pharmacological profile of this compound is being actively studied in both in vitro and in vivo models. Initial pharmacokinetic studies have revealed favorable properties such as good solubility and moderate oral bioavailability. These characteristics are essential for evaluating the potential clinical utility of the molecule. Furthermore, toxicological assessments are being conducted to determine the safety profile of N-(3-fluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide, ensuring that it meets stringent regulatory requirements before advancing to clinical trials.

The integration of computational chemistry techniques has significantly accelerated the discovery process for this compound. Molecular modeling studies have been instrumental in predicting binding interactions with target proteins and understanding the structural basis for its biological activity. These insights have guided the design of analogs with enhanced potency and selectivity. Additionally, high-throughput screening (HTS) approaches have been utilized to identify derivatives with improved pharmacological properties.

The role of fluorine atoms in pharmaceutical molecules cannot be overstated. The presence of fluorine at specific positions can modulate metabolic stability, binding affinity, and pharmacokinetic profiles. In N-(3-fluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide, the fluorine atom contributes to these properties by enhancing lipophilicity while minimizing unwanted side effects. This strategic use of fluorine is a hallmark of modern drug design strategies aimed at optimizing therapeutic efficacy.

Ongoing research is focused on expanding the chemical space explored by this compound class. By modifying substituents on the benzofuran core or introducing new functional groups, scientists aim to uncover novel derivatives with distinct biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area, leading to faster development cycles and more effective therapeutic interventions.

The impact of N-(3-fluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide extends beyond basic research; it holds promise for addressing unmet medical needs in various therapeutic areas. The compound's unique structural features make it a versatile scaffold for designing next-generation drugs targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. As research progresses, it is anticipated that this molecule will contribute significantly to advancements in medicinal chemistry.

In conclusion, N-(3-fluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide (CAS No. 887880-60-6) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its multifaceted properties make it an attractive candidate for further exploration in drug discovery programs. With continued investigation into its pharmacological effects and synthetic methodologies, this compound has the potential to play a pivotal role in future medical treatments.